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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736

Despite its identification as a naturally occurring aporphine alkaloid, the compound known as
Puterine remains largely uninvestigated within the scientific community. A comprehensive
review of available scientific literature and chemical databases reveals a significant lack of
research into its specific biological activities, therapeutic effects, and mechanisms of action.
Consequently, a detailed technical guide on its therapeutic potential, including quantitative
data, experimental protocols, and defined signaling pathways, cannot be constructed at this
time.

Puterine is cataloged in the PubChem database as a distinct chemical entity (CID 191751)
with the molecular formula C18H17NQO3. It has been identified in several plant species,
including Magnolia officinalis, Guatteria punctata, and Guatteria schomburgkiana. It belongs to
the class of aporphine alkaloids, a large and diverse group of natural compounds known for a
wide range of pharmacological activities.

While there is no direct research on Puterine, the broader class of aporphine alkaloids has
been the subject of numerous studies. These compounds have demonstrated a variety of
promising therapeutic properties, including:

» Anti-inflammatory and Antioxidant Effects: Many aporphine alkaloids exhibit potent anti-
inflammatory and antioxidant activities, which are foundational to treating a host of chronic
diseases.

e Anticancer Properties: Certain aporphine alkaloids have been shown to induce cytotoxicity in
various cancer cell lines, suggesting potential as chemotherapeutic agents.
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» Metabolic Syndrome Modulation: Research indicates that some aporphine alkaloids may
play a role in managing metabolic syndrome by impacting factors like insulin resistance and
hyperlipidemia.

One tangential mention of Puterine's potential therapeutic relevance comes from the traditional
use of its source plants. Extracts from the leaves and bark of Guatteria schomburgkiana, which
are known to contain alkaloids derived from Puterine, have been used in traditional medicine
by Amazonian communities for the treatment of malaria. However, this ethnobotanical use has
not been substantiated by modern scientific investigation into the specific activity of Puterine
itself.

The absence of dedicated research on Puterine means there is no quantitative data on its
efficacy or toxicity, no published experimental protocols detailing its investigation, and no
elucidated signaling pathways through which it might exert a biological effect.

For researchers, scientists, and drug development professionals, Puterine represents an
unexplored corner of natural product chemistry. The known therapeutic potential of the
aporphine alkaloid class suggests that Puterine and its derivatives could be valuable subjects
for future investigation. However, until such research is conducted and published, any
discussion of its therapeutic effects remains speculative and within the realm of broader
chemical class characteristics rather than specific, evidence-based science.

» To cite this document: BenchChem. [The Therapeutic Potential of Puterine: A Substance
Shrouded in Scientific Obscurity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195736#potential-therapeutic-effects-of-puterine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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